Cas no 42969-66-4 (2-[(1-Ethynylcyclohexyl)oxy]tetrahydro-2H-pyran)

• Product name: 2-[(1-Ethynylcyclohexyl)oxy]tetrahydro-2H-pyran
• CAS No: 42969-66-4
• MF: C₁₃H₂₀O₂
• MW: 208.296704292297
• CID: 2638658
• PubChem ID: 14148172

2-[(1-Ethynylcyclohexyl)oxy]tetrahydro-2H-pyran Chemical and Physical Properties

Names and Identifiers

• 2-[(1-Ethynylcyclohexyl)oxy]tetrahydro-2H-pyran
• 2-((1-Ethynylcyclohexyl)oxy)tetrahydro-2H-pyran
• DTXSID601240702
• 42969-66-4
• SCHEMBL3484368

• Inchi： InChI=1S/C13H20O2/c1-2-13(9-5-3-6-10-13)15-12-8-4-7-11-14-12/h1,12H,3-11H2
• InChI Key： JCCUGAIZXCUWKD-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 208.146329876Da
• Monoisotopic Mass: 208.146329876Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų
• XLogP3: 2.7